Cas no 1256359-23-5 (1-(Phenylsulfonyl)indole-5-boronic Acid Pinacol Ester)

• Product Name: 1-(Phenylsulfonyl)indole-5-boronic Acid Pinacol Ester
• CAS No: 1256359-23-5
• MF: C₂₀H₂₂BNO₄S
• MW: 383.26898431778
• MDL: MFCD12828206
• CID: 1024696
• PubChem ID: 46738221
• Update Time: 2025-06-11

1-(Phenylsulfonyl)indole-5-boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 1-(Phenylsulfonyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• 1-(Phenylsulfonyl)indole-5-boronic acid,pinacol ester
• CS-0173828
• 1-Benzenesulfonyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indole
• MFCD12828206
• 1-(benzenesulfonyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole
• 1-(PHENYLSULFONYL)INDOLE-5-BORONIC ACID PINACOL ESTER
• A890096
• 1-(Benzenesulfonyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• DB-363015
• 1256359-23-5
• F72318
• AKOS015999429
• 1H-Indole, 1-(phenylsulfonyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• DTXSID40674264
• BS-19905
• 1-(phenylsulfonyl)indole-5-boronic acid, pinacol ester
• C20H22BNO4S
• 1-(Phenylsulfonyl)indole-5-boronic Acid Pinacol Ester

• MDL： MFCD12828206
• Inchi： 1S/C20H22BNO4S/c1-19(2)20(3,4)26-21(25-19)16-10-11-18-15(14-16)12-13-22(18)27(23,24)17-8-6-5-7-9-17/h5-14H,1-4H3
• InChI Key： MAEPBZSZYVADGK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=CC2=C1C=CC(B1OC(C)(C)C(C)(C)O1)=C2)(=O)=O

Computed Properties

• Exact Mass: 383.13600
• Monoisotopic Mass: 383.1362595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.9Ų

Experimental Properties

• PSA: 65.91000
• LogP: 4.25830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(Phenylsulfonyl)indole-5-boronic Acid Pinacol Ester

Introduction to 1-(Phenylsulfonyl)indole-5-boronic Acid Pinacol Ester (CAS No: 1256359-23-5)

1-(Phenylsulfonyl)indole-5-boronic Acid Pinacol Ester, identified by its Chemical Abstracts Service (CAS) number 1256359-23-5, is a specialized boronic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of organoboron compounds, which are widely recognized for their utility in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern synthetic organic chemistry. The presence of both a phenylsulfonyl group and a boronic acid moiety in its structure endows it with unique reactivity and makes it a valuable intermediate in the synthesis of complex molecules.

The phenylsulfonyl group, attached to the indole core, introduces electronic and steric effects that can modulate the reactivity of the boronic acid moiety. This structural feature is particularly advantageous in fine-tuning the properties of boronic acid esters, which are often used in cross-coupling reactions due to their stability under ambient conditions. The indole scaffold, a well-known pharmacophore in medicinal chemistry, further enhances the compound's potential as a building block for drug discovery efforts. Its role as a precursor in generating biaryl structures has been extensively explored in the development of pharmaceuticals targeting various diseases.

In recent years, the demand for high-quality reagents that facilitate efficient cross-coupling reactions has surged, driven by advancements in drug development methodologies. 1-(Phenylsulfonyl)indole-5-boronic Acid Pinacol Ester has emerged as a key player in this landscape, offering researchers a reliable tool for constructing carbon-carbon bonds with precision. The pinacol ester group provides additional stability to the boronic acid functionality, making it particularly useful in reactions that require harsh conditions or prolonged reaction times. This stability is critical for ensuring high yields and minimizing side reactions, which are common challenges in multi-step synthetic routes.

One of the most compelling applications of this compound is in the synthesis of indole-based therapeutics. Indole derivatives are prevalent in natural products and have demonstrated efficacy across a spectrum of biological targets. By leveraging 1-(Phenylsulfonyl)indole-5-boronic Acid Pinacol Ester, chemists can efficiently introduce complex aryl groups onto indole frameworks, enabling the rapid assembly of novel molecules with tailored pharmacological properties. This capability is particularly valuable in fragment-based drug design, where small molecular entities are iteratively modified to optimize potency and selectivity.

The utility of this compound has been highlighted in several cutting-edge studies published in leading chemical journals. For instance, researchers have utilized 1-(Phenylsulfonyl)indole-5-boronic Acid Pinacol Ester to develop novel inhibitors targeting enzymes involved in cancer metabolism. These studies underscore the compound's versatility and its potential to accelerate the discovery of next-generation therapeutics. Additionally, its application in materials science has been explored, where organoboron compounds are employed to create advanced functional materials with applications ranging from organic electronics to photovoltaic devices.

The synthesis of 1-(Phenylsulfonyl)indole-5-boronic Acid Pinacol Ester involves multi-step organic transformations that require precise control over reaction conditions. The preparation typically begins with the functionalization of an indole precursor, followed by selective sulfonylation and subsequent borylation to introduce the boronic acid ester group. Advances in synthetic methodologies have enabled more streamlined approaches, reducing both reaction times and waste generation—a critical consideration in sustainable chemistry practices.

The compound's performance as a coupling partner has been rigorously evaluated through various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These studies confirm its high purity and reactivity, making it an indispensable reagent for synthetic chemists. Furthermore, its compatibility with different palladium catalyst systems enhances its applicability across diverse chemical transformations.

Looking ahead, the future prospects for 1-(Phenylsulfonyl)indole-5-boronic Acid Pinacol Ester appear promising, with ongoing research exploring its role in emerging fields such as flow chemistry and biocatalysis. These innovations aim to further improve reaction efficiency and scalability, aligning with global trends toward greener and more sustainable chemical processes. As drug discovery continues to evolve at an unprecedented pace, compounds like this will remain pivotal in enabling next-generation therapeutics.

In conclusion,1-(Phenylsulfonyl)indole-5-boronic Acid Pinacol Ester (CAS No: 1256359-23-5) stands as a testament to the power of organoboron chemistry in advancing synthetic methodologies and drug development. Its unique structural features and reactivity make it an invaluable asset for researchers striving to push the boundaries of molecular construction. As we continue to uncover new applications for this compound, its significance within the chemical community is poised to grow even further.